Cas no 1779133-29-7 (2-[3-(2,4-Dimethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-benzoic acid)

• Product Name: 2-[3-(2,4-Dimethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-benzoic acid
• CAS No: 1779133-29-7
• MF: C₁₇H₁₄N₂O₃
• MW: 294.304664134979
• CID: 5220576
• Update Time: 2025-06-14

2-[3-(2,4-Dimethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(2,4-Dimethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-benzoic acid
• Benzoic acid, 2-[3-(2,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-

• Inchi： 1S/C17H14N2O3/c1-10-7-8-12(11(2)9-10)15-18-16(22-19-15)13-5-3-4-6-14(13)17(20)21/h3-9H,1-2H3,(H,20,21)
• InChI Key： FLCBOQBRDTVYAB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1C1ON=C(C2=CC=C(C)C=C2C)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 2-[3-(2,4-Dimethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-benzoic acid

Comprehensive Overview of 2-[3-(2,4-Dimethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-benzoic acid (CAS No. 1779133-29-7)

2-[3-(2,4-Dimethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-benzoic acid (CAS No. 1779133-29-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique oxadiazole core structure, combined with a benzoic acid moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The compound's CAS number 1779133-29-7 is frequently searched in scientific databases, reflecting its relevance in modern chemistry.

The structural features of 2-[3-(2,4-Dimethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-benzoic acid include a 1,2,4-oxadiazole ring, which is known for its stability and bioactivity. This heterocyclic scaffold is often explored in the development of anti-inflammatory and antimicrobial agents. Recent studies highlight its role in targeting enzymes like COX-2, a hot topic in pain management research. Additionally, the 2,4-dimethylphenyl substituent enhances lipophilicity, improving membrane permeability—a critical factor in drug design. These attributes align with current trends in small-molecule therapeutics, a rapidly growing field in biotechnology.

From a synthetic chemistry perspective, CAS 1779133-29-7 is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental concerns, researchers are optimizing routes to produce such compounds using catalyst-free or microwave-assisted methods. This aligns with the broader industry shift toward eco-friendly manufacturing processes. The compound's benzoic acid derivative also opens doors for covalent organic frameworks (COFs), a trending area in materials science for applications like drug delivery and sensors.

In agrochemical research, 2-[3-(2,4-Dimethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-benzoic acid is explored for its potential as a plant growth regulator. Its structural motifs resemble those of commercial herbicides, sparking interest in crop protection solutions. Given the global focus on food security, this application is highly relevant. The compound's oxadiazole ring may interact with plant hormone receptors, offering a novel mechanism of action—a topic frequently searched in agricultural biotechnology forums.

Analytical characterization of CAS 1779133-29-7 typically involves HPLC, NMR, and mass spectrometry, ensuring high purity for research use. Quality control is paramount, as impurities can skew bioactivity results. This underscores the importance of certified reference materials (CRMs), a key concern for laboratories adhering to Good Laboratory Practice (GLP). The compound's stability under various pH conditions is also a subject of study, particularly for formulation scientists developing oral or topical products.

Market-wise, 2-[3-(2,4-Dimethyl-phenyl)-[1,2,4]oxadiazol-5-yl]-benzoic acid is primarily supplied by fine chemical manufacturers catering to contract research organizations (CROs). Its niche applications drive demand in the custom synthesis sector, where tailored compounds are critical for high-throughput screening. Pricing trends correlate with raw material availability, especially 2,4-dimethylbenzaldehyde, a precursor. Suppliers often highlight batch-to-batch consistency as a competitive edge, addressing a common pain point in pharmaceutical outsourcing.

Future prospects for CAS 1779133-29-7 include exploration in neurological disorders, as oxadiazoles show promise in crossing the blood-brain barrier. With AI-driven drug discovery gaining traction, this compound's structural data is valuable for machine learning models predicting ligand-receptor interactions. Such interdisciplinary approaches are reshaping how researchers leverage small-molecule libraries, making 1779133-29-7 a compound to watch in next-gen therapeutics.